Cas no 1522471-57-3 (6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1522471-57-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6281001
• PubChem ID: 79355415
• Update Time: 2025-10-28

6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one
• CS-0225155
• 6-Amino-2-(3-hydroxy-3-methylbutyl)isoindolin-1-one
• 1522471-57-3
• AKOS017908731
• EN300-1229319

• Inchi： 1S/C13H18N2O2/c1-13(2,17)5-6-15-8-9-3-4-10(14)7-11(9)12(15)16/h3-4,7,17H,5-6,8,14H2,1-2H3
• InChI Key： VDMBARUFBWQXLX-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCN1C(C2C=C(C=CC=2C1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one

Introduction to 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 1522471-57-3)

6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 1522471-57-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindolones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of an amino group and a hydroxylated, branched alkyl chain, make it a promising candidate for further investigation.

The chemical structure of 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one is characterized by a core isoindolone ring with an amino substituent at the 6-position and a 3-hydroxy-3-methylbutyl group at the 2-position. The combination of these functional groups imparts specific chemical properties that are crucial for its biological activity. The amino group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. The hydroxylated alkyl chain adds to the compound's hydrophilicity and can influence its solubility and metabolic stability.

Recent studies have explored the potential therapeutic applications of 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies using animal models have demonstrated that 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects is thought to involve the compound's ability to modulate oxidative stress and mitigate neuroinflammation.

In addition to its anti-inflammatory and neuroprotective properties, 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity observed in these studies suggests that it may have potential as an anticancer agent with minimal side effects on normal cells.

The pharmacokinetic profile of 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one has been investigated to understand its behavior in vivo. Initial studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as a therapeutic agent. Further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

The safety profile of 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further development into clinical trials.

In conclusion, 6-amino-2-(3-hydroxy-3-methylbutyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 1522471-57-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.